N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H20N2O3/c1-2-24-17-10-6-7-15(12-17)20-19(23)14-11-18(22)21(13-14)16-8-4-3-5-9-16/h3-10,12,14H,2,11,13H2,1H3,(H,20,23)
• InChI Key: VCOGNHPMGCTNOS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3

Description

N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide, also known as Eticyclidine, is a chemical compound that belongs to the class of arylcyclohexylamines. It is a synthetic derivative of phencyclidine (PCP) and has been a topic of interest for scientific research due to its potential applications in the field of medicine and pharmacology.

Scientific Research Applications

N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide has been studied for its potential applications in the field of medicine and pharmacology. It has been found to have anesthetic properties and has been used in animal studies to induce anesthesia. N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. It has been found to have antidepressant and anxiolytic effects in animal studies.

Mechanism of Action

N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide acts as a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist. It binds to the NMDA receptor and blocks the action of glutamate, which is an excitatory neurotransmitter. This leads to a decrease in the activity of the NMDA receptor and a reduction in the release of neurotransmitters such as dopamine and serotonin. This mechanism of action is similar to that of phencyclidine (PCP).
Biochemical and Physiological Effects
N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide has been found to have a number of biochemical and physiological effects. It has been shown to decrease the release of dopamine and serotonin in the brain, which may contribute to its anesthetic and antidepressant effects. N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide has also been found to decrease the activity of the NMDA receptor, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful tool for studying the NMDA receptor and its role in various physiological and pathological processes. It has been used in animal studies to investigate the effects of NMDA receptor blockade on behavior, cognition, and neuroplasticity. However, N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide has some limitations as a research tool. It is a potent psychoactive compound and can cause hallucinations and other adverse effects in humans and animals. It also has a short half-life and requires frequent administration.

Future Directions

There are several future directions for research on N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide. One area of interest is the development of new drugs based on the structure of N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide that have improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of the role of the NMDA receptor in various neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide and other NMDA receptor antagonists may have potential therapeutic applications in these disorders. Further studies are needed to fully understand the mechanisms of action and potential therapeutic applications of N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide.
Conclusion
In conclusion, N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a synthetic derivative of PCP that has been studied for its potential applications in the field of medicine and pharmacology. It acts as a non-competitive NMDA receptor antagonist and has been found to have anesthetic, antidepressant, and anxiolytic effects. N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful tool for studying the NMDA receptor and its role in various physiological and pathological processes. However, it has some limitations as a research tool, and further studies are needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide can be synthesized by reacting 3-ethoxyaniline with 1-phenyl-2-butanone in the presence of sodium ethoxide. The resulting product is then treated with oxalic acid to obtain N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide. The synthesis of N-(3-ethoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a complex process that requires specialized equipment and expertise.